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Introduction

Oregon Green™ 488, succinimidyl ester (SE) is a high-performance, amine-reactive
fluorescent dye widely utilized for the covalent labeling of biomolecules. Its bright green
fluorescence, enhanced photostability, and relative pH insensitivity in the physiological range
make it a superior alternative to traditional fluorescein-based dyes for a variety of applications.
[1][2][3][4] This document provides detailed application notes and protocols for the successful
creation of fluorescent bioconjugates using Oregon Green™ 488, SE.

Oregon Green™ 488, SE reacts efficiently with primary amines (-NH2) present on proteins,
antibodies, peptides, and other biomolecules to form stable amide bonds.[1][5] The resulting
conjugates are brightly fluorescent and can be used in numerous applications, including
fluorescence microscopy, flow cytometry, immunofluorescence assays, and high-throughput

screening.

Key Features of Oregon Green™ 488
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o Bright Green Fluorescence: High quantum yield and a large extinction coefficient result in
intensely fluorescent conjugates.

» Enhanced Photostability: More resistant to photobleaching compared to fluorescein, allowing
for longer exposure times and more robust imaging.[2][6]

e pH Insensitivity: The fluorescence of Oregon Green™ 488 is largely independent of pH in the
physiological range (pH 7-8), providing more reliable and consistent signals in biological
environments.[1][7]

o Amine-Reactivity: The succinimidyl ester moiety efficiently and specifically reacts with
primary amines to form stable covalent bonds.[1]

Quantitative Data

For ease of reference, the key quantitative properties of Oregon Green™ 488, SE and its
bioconjugates are summarized in the table below.

Property Value Reference(s)
Excitation Maximum (Ex) ~496 nm [1114]
Emission Maximum (Em) ~524 nm [1]14]

Molar Extinction Coefficient ~70,000 cm~*M~t at 496 nm [1]
Recommended Molar Ratio 4-8 moles of dye per mole of o
(Dye:Protein) antibody

pKa ~4.7 [2][4]

Experimental Protocols
Protocol 1: General Protein and Antibody Labeling with
Oregon Green™ 488, SE

This protocol provides a general guideline for labeling proteins and antibodies. The optimal
conditions may vary depending on the specific biomolecule.
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Materials:

e Oregon Green™ 488, SE

o Protein or antibody to be labeled (in an amine-free buffer)

o Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3
 Purification column (e.g., size-exclusion chromatography resin)
e Anhydrous Dimethylsulfoxide (DMSO)

e Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Procedure:

» Biomolecule Preparation:

o Ensure the protein or antibody is in an amine-free buffer (e.g., PBS, MES, HEPES).
Buffers containing primary amines, such as Tris or glycine, will compete with the labeling
reaction and must be removed by dialysis or buffer exchange.[1]

o The concentration of the biomolecule should ideally be 1-10 mg/mL.
e Dye Preparation:

o Allow the vial of Oregon Green™ 488, SE to warm to room temperature before opening to
prevent moisture condensation.

o Prepare a stock solution of the dye by dissolving it in anhydrous DMSO. For example,
dissolve 1 mg of the dye in 100 puL of DMSO to get a 10 mg/mL solution.

o Conjugation Reaction:

o Adjust the pH of the protein solution to 8.0-8.5 using the Reaction Buffer. Succinimidyl
esters react most efficiently at a slightly alkaline pH.[1]
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o Add the appropriate amount of the Oregon Green™ 488, SE stock solution to the protein
solution while gently stirring. The optimal dye-to-protein molar ratio should be determined
empirically but a starting point of 4-8 moles of dye per mole of antibody is recommended.

[1]
o Incubate the reaction mixture for 1 hour at room temperature, protected from light.[1]

 Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

o The first colored fraction to elute will be the fluorescently labeled protein. The smaller,
unreacted dye molecules will elute later.

o Characterization of the Conjugate (Optional but Recommended):

o Determine the Degree of Labeling (DOL), which is the average number of dye molecules
conjugated to each protein molecule. This can be calculated using the absorbance of the
dye at its maximum wavelength and the absorbance of the protein at 280 nm.

o Storage:

o Store the purified bioconjugate at 4°C, protected from light. For long-term storage, it can
be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles.[1]

Diagrams
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Caption: Reaction of Oregon Green™ 488, SE with a primary amine on a protein.
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Caption: Experimental workflow for creating fluorescent bioconjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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